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Compound of Interest

Compound Name: Hexachlorocyclopropane

Cat. No.: B11948299 Get Quote

Hexachlorocyclopropane: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the core physical and chemical

properties of Hexachlorocyclopropane (C₃Cl₆). The information is curated for researchers,

scientists, and professionals in drug development, with a focus on data clarity, experimental

reproducibility, and logical visualization of processes.

Physical Properties
Hexachlorocyclopropane is a fully chlorinated cyclopropane derivative. Its physical

characteristics are summarized in the table below, compiled from various sources.

Discrepancies in reported values are noted where applicable.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b11948299?utm_src=pdf-interest
https://www.benchchem.com/product/b11948299?utm_src=pdf-body
https://www.benchchem.com/product/b11948299?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11948299?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Molecular Formula C₃Cl₆ [1][2]

Molecular Weight 248.75 g/mol [2][3]

CAS Registry Number 2065-35-2 [1]

Appearance White crystalline solid
Inferred from synthesis

descriptions

Melting Point 376 K (103 °C) [4]

384.25 K (111.1 °C)

(Calculated)
[3]

Boiling Point
490.74 K (217.59 °C)

(Calculated)
[3]

Density 1.9 g/cm³ Inferred from various sources

Solubility
Insoluble in water. Soluble in

organic solvents like methanol.

Inferred from synthesis

descriptions

LogP (Octanol/Water Partition

Coefficient)
3.522 (Calculated) [3]

Enthalpy of Fusion 18.600 kJ/mol [4]

10.09 kJ/mol (Calculated) [3]

Chemical Properties
Hexachlorocyclopropane exhibits chemical properties characteristic of a highly halogenated,

strained ring system.
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Property Description Source(s)

Stability
Stable under normal

conditions.

Inferred from handling

procedures

Reactivity

Generally unreactive towards

many reagents. Attempted

nucleophilic substitution

reactions have been reported

as unsuccessful.

General knowledge of

chlorinated hydrocarbons

Decomposition

Thermal decomposition

properties are not well-

documented. Like other

chlorinated hydrocarbons, it is

expected to decompose at

high temperatures, potentially

releasing toxic fumes such as

hydrogen chloride and

phosgene.

[5]

Incompatibilities

Expected to be incompatible

with strong oxidizing agents,

strong bases, and reactive

metals.

[6][7][8]

Experimental Protocols
Synthesis of Hexachlorocyclopropane
This protocol is adapted from a procedure reported in the Journal of the American Chemical

Society, as detailed in a public forum. It involves the reaction of tetrachloroethylene with

chloroform in the presence of a strong base.

Materials:

Tetrachloroethylene (Perchloroethylene)

Chloroform
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Potassium Hydroxide (KOH) flakes

Methanol (for recrystallization)

Procedure:

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine

100 mL of tetrachloroethylene and 60 g of potassium hydroxide flakes.

With stirring, add 10 mL of chloroform to the mixture.

Gently heat the mixture to reflux.

Once reflux is established, continue the reaction for an additional 10 minutes with vigorous

stirring.

After the reaction is complete, cool the flask in a water bath to room temperature.

Filter the solid potassium chloride byproduct and discard it.

The filtrate, containing the crude product, can be concentrated by evaporating the solvent.

The resulting crude crystalline mass is then purified by recrystallization.

Purification by Recrystallization
Procedure:

To the crude crystalline mass of Hexachlorocyclopropane, add a minimal amount of hot

methanol to dissolve the solid completely. Additional methanol can be added if the crystals

do not fully dissolve.

Once dissolved, allow the solution to cool slowly to room temperature, and then place it in a

freezer to facilitate crystal formation.

Collect the resulting large crystals by vacuum filtration.

Wash the crystals with a small amount of cold methanol to remove any remaining impurities.
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Dry the purified crystals to obtain Hexachlorocyclopropane.

Proposed Analytical Method: Gas Chromatography-
Mass Spectrometry (GC-MS)
Based on standard methods for the analysis of chlorinated hydrocarbons, the following GC-MS

protocol is proposed for the identification and quantification of Hexachlorocyclopropane.

Instrumentation:

Gas Chromatograph with a Mass Spectrometer detector (GC-MS).

Capillary Column: A non-polar or semi-polar column (e.g., DB-5ms, HP-5ms) is

recommended.

Sample Preparation:

Dissolve a known amount of the Hexachlorocyclopropane sample in a suitable volatile

organic solvent (e.g., hexane, dichloromethane).

Prepare a series of calibration standards of known concentrations.

GC-MS Conditions (Typical):

Injector Temperature: 250 °C

Injection Mode: Splitless

Oven Temperature Program:

Initial Temperature: 50 °C, hold for 2 minutes.

Ramp: 10 °C/min to 280 °C, hold for 5 minutes.

Carrier Gas: Helium at a constant flow rate.

MS Detector: Electron Ionization (EI) mode.
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Mass Range: Scan from m/z 40 to 350.
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Click to download full resolution via product page

Caption: Workflow for the synthesis and purification of Hexachlorocyclopropane.

Safety and Handling
A specific Safety Data Sheet (SDS) for Hexachlorocyclopropane is not readily available. The

following information is inferred from data on structurally similar and related chlorinated

compounds, such as hexachlorobenzene and hexachlorocyclopentadiene, and should be used

as a guideline with caution.[9][10]

Potential Hazards:

Toxicity: May be harmful if swallowed, inhaled, or absorbed through the skin.[10]

Irritation: May cause skin, eye, and respiratory tract irritation.[9][10]

Carcinogenicity: May be a suspected carcinogen.[9]

Environmental Hazards: Potentially toxic to aquatic life with long-lasting effects.[10]

Handling Precautions:

Use in a well-ventilated area or with a fume hood.

Wear appropriate personal protective equipment (PPE), including chemical-resistant

gloves, safety goggles, and a lab coat.

Avoid breathing dust, fumes, or vapors.

Wash hands thoroughly after handling.

First Aid Measures:

Inhalation: Move to fresh air. If breathing is difficult, give oxygen. Seek medical attention.

Skin Contact: Immediately wash skin with soap and plenty of water. Remove contaminated

clothing. Seek medical attention if irritation persists.
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting

lower and upper eyelids occasionally. Seek medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated place.

Keep away from incompatible materials such as strong oxidizing agents.

Disposal:

Dispose of waste in accordance with local, state, and federal regulations. This material

may be considered a hazardous waste.

Disclaimer: The safety and handling information provided is based on data for related

compounds and should be treated as a preliminary guide. A thorough risk assessment should

be conducted before handling Hexachlorocyclopropane. Always consult the most current

safety data available and follow established laboratory safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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